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Compound of Interest

Compound Name: Valone

Cat. No.: B7761533

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a technical guide on the toxicological profile of Valone (2-
isovaleryl-1,3-indandione), an indandione-class anticoagulant rodenticide. It is critical to note
that publicly available, peer-reviewed toxicological data for Valone specifically concerning non-
target species is exceedingly scarce. The information presented herein is largely inferred from
the known mechanisms of action of anticoagulant rodenticides and data on related compounds.
This guide is intended for research and informational purposes and should not be substituted
for comprehensive experimental data and regulatory assessment.

Executive Summary

Valone, identified by its chemical name 2-isovaleryl-1,3-indandione (CAS No. 83-28-3), is a
rodenticide that functions as a vitamin K antagonist, leading to anticoagulation and eventual
death from hemorrhage.[1][2][3][4][5] While its efficacy against target rodent species is the
basis for its use, a significant knowledge gap exists regarding its toxicological impact on non-
target organisms. Safety Data Sheets for Valone explicitly state "no data available" for key
ecotoxicological and toxicological endpoints, including aquatic toxicity and acute toxicity in non-
target mammals and birds. This guide synthesizes the known information about Valone's
chemical identity and mechanism of action and provides a generalized toxicological profile
based on the broader class of indandione and other anticoagulant rodenticides. The potential
for primary and secondary poisoning of non-target wildlife, including mammals and birds, is a
significant concern with all anticoagulant rodenticides.
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Chemical and Physical Properties of Valone

A comprehensive understanding of a compound's toxicological profile begins with its

fundamental chemical and physical properties.

Property

Value Reference

Chemical Name

2-isovaleryl-1,3-indandione

2-Isovalerylindan-1,3-dione,

Synonyms PMP

CAS Number 83-28-3

Molecular Formula C14H1403

Molecular Weight 230.26 g/mol

Appearance Yellow, crystalline solid

Solubility Insoluble in waFer; soluble in
common organic solvents

Melting Point 68-69 °C

Mechanism of Action: Vitamin K Cycle Disruption

Valone, like other anticoagulant rodenticides, exerts its toxic effect by interfering with the

vitamin K cycle, a critical pathway for the synthesis of clotting factors in the liver.

The primary target of indandione anticoagulants is the enzyme vitamin K epoxide reductase

(VKOR). This enzyme is responsible for the regeneration of vitamin K from its epoxide form, a

necessary step for the gamma-carboxylation of several clotting factors (Il, VII, IX, and X). By

inhibiting VKOR, Valone leads to a depletion of active vitamin K, resulting in the production of

non-functional clotting factors. This disruption of the coagulation cascade leads to internal and

external hemorrhaging, which is the ultimate cause of death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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